![molecular formula C6H12O6 B1208645 beta-D-hamamelose CAS No. 4983-62-4](/img/structure/B1208645.png)
beta-D-hamamelose
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Overview
Description
Beta-D-hamamelose is a D-hamamelose.
Scientific Research Applications
Structural Analysis
Beta-D-Hamamelose, a branched-chain ribose, has been studied for its solid-state structure. Through a combination of NMR spectra and X-ray data, it was revealed to consist of a mixture of four cyclic forms, indicating its complex structural characteristics (Hricovíniová, Lamba, & Hricovíni, 2005).
Biological Degradation
Research on the biological degradation of Beta-D-Hamamelose, particularly its catabolism by specific microorganisms, highlighted its biochemical pathway, which is similar to glycolysis. This indicates its potential importance in understanding energy production and metabolism in certain organisms (Thanbichler & Beck, 1974).
Biochemical Conversion
The conversion of Beta-D-Hamamelose into other compounds, like 2-Carboxy-D-arabinitol, in plant leaves has been investigated. This conversion process has implications for understanding biochemical pathways in plants, particularly those involved in carbon fixation and metabolism (Andralojc et al., 1996).
Synthesis and Applications
Various studies have focused on the synthesis of Beta-D-Hamamelose and its derivatives, which is crucial for exploring its potential applications in pharmaceuticals and bioengineering. For instance, the synthesis of hamamelose-diphosphate in spinach chloroplasts suggests its role in plant biochemistry (Beck, Stransky, & Fürbringer, 1971).
Enzymatic Activity
The purification and properties of enzymes like hamamelosekinase, which catalyzes reactions involving Beta-D-Hamamelose, provide insights into its role in metabolic pathways and potential applications in biotechnology (Beck, Wieczorek, & Reinecke, 2005).
Chemotaxonomic Markers
Beta-D-Hamamelose and its derivatives have been studied as chemotaxonomic markers, particularly in the genus Primula. This research provides insights into the diversity and evolutionary aspects of plant species (Sellmair, Beck, Kandler, & Kress, 1977).
properties
CAS RN |
4983-62-4 |
---|---|
Product Name |
beta-D-hamamelose |
Molecular Formula |
C6H12O6 |
Molecular Weight |
180.16 g/mol |
IUPAC Name |
(2R,3R,4R,5R)-3-(hydroxymethyl)oxane-2,3,4,5-tetrol |
InChI |
InChI=1S/C6H12O6/c7-2-6(11)4(9)3(8)1-12-5(6)10/h3-5,7-11H,1-2H2/t3-,4-,5-,6-/m1/s1 |
InChI Key |
LPZIZDWZKIXVRZ-KVTDHHQDSA-N |
Isomeric SMILES |
C1[C@H]([C@H]([C@@]([C@@H](O1)O)(CO)O)O)O |
SMILES |
C1C(C(C(C(O1)O)(CO)O)O)O |
Canonical SMILES |
C1C(C(C(C(O1)O)(CO)O)O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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